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Compound of Interest

Compound Name: 2-Bromopropane

Cat. No.: B125204 Get Quote

An In-depth Whitepaper on the Synthesis, Applications, and Safety of a Versatile Alkylating

Agent

Abstract
This technical guide provides a comprehensive overview of 2-bromopropane (isopropyl

bromide), a key reagent in organic synthesis and pharmaceutical development. It details the

compound's physicochemical properties, synthesis protocols, and diverse applications, with a

particular focus on its role as an alkylating agent for introducing the isopropyl group in the

creation of active pharmaceutical ingredients (APIs). The guide also includes detailed

experimental methodologies for its synthesis and analysis, alongside critical safety and

toxicology information. This document is intended to serve as a vital resource for researchers,

chemists, and professionals involved in drug discovery and chemical manufacturing.

Chemical and Physical Properties
2-Bromopropane is a colorless liquid with the chemical formula C₃H₇Br. It is also known as

isopropyl bromide and 2-propyl bromide.

Table 1: Chemical Identifiers for 2-Bromopropane
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Identifier Value

CAS Number 75-26-3[1]

Molecular Formula C₃H₇Br[2][3]

Alternate Names Isopropyl bromide, 2-Propyl bromide[1]

Molecular Weight 122.99 g/mol [1]

SMILES CC(C)Br

InChI 1S/C3H7Br/c1-3(2)4/h3H,1-2H3

Table 2: Physicochemical Properties of 2-Bromopropane

Property Value

Appearance Colorless liquid[4]

Boiling Point 59-61 °C[4]

Melting Point -89 °C[4]

Density 1.31 g/mL at 25 °C

Solubility in Water 3.2 g/L at 20 °C[4]

Refractive Index 1.425 (at 20°C)

Vapor Pressure 32 kPa at 20 °C[4]

Synthesis of 2-Bromopropane
2-Bromopropane is commercially available but can also be synthesized in the laboratory. The

primary methods involve the reaction of isopropanol with a bromine source.

Experimental Protocol: Synthesis from Isopropanol and
Hydrobromic Acid
This method involves the nucleophilic substitution reaction of isopropanol with hydrobromic

acid.
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Methodology:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place a

measured amount of isopropanol.

Cool the flask in an ice bath.

Slowly add concentrated hydrobromic acid to the isopropanol with constant stirring.

After the addition is complete, heat the mixture to reflux for several hours.

After reflux, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with water, followed by a wash with a

saturated sodium bicarbonate solution to neutralize any remaining acid.

Wash again with water and then with a saturated sodium chloride solution.

Dry the organic layer over anhydrous magnesium sulfate or calcium chloride.

Filter to remove the drying agent.

Purify the crude 2-bromopropane by distillation, collecting the fraction that boils at 59-61 °C.

Synthesis from Propene
An alternative synthesis route is the electrophilic addition of hydrogen bromide (HBr) to

propene. According to Markovnikov's rule, this reaction favors the formation of 2-
bromopropane.

Caption: Synthesis of 2-Bromopropane from Propene via Electrophilic Addition.

Applications in Pharmaceutical and Organic
Synthesis
2-Bromopropane is a versatile reagent primarily used as an alkylating agent to introduce the

isopropyl group into various molecules. This functionality is crucial in the synthesis of many

active pharmaceutical ingredients (APIs).[1]
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Role as a Pharmaceutical Intermediate
The introduction of an isopropyl group can significantly alter the pharmacokinetic and

pharmacodynamic properties of a drug molecule. 2-Bromopropane serves as a key building

block in the creation of complex molecular architectures essential for therapeutic efficacy.[1] Its

predictable reactivity and ability to form carbon-carbon and carbon-heteroatom bonds make it a

valuable tool for medicinal chemists.

Grignard Reagent Formation
2-Bromopropane is used to prepare isopropyl magnesium bromide, a Grignard reagent, which

is a powerful nucleophile for creating carbon-carbon bonds in complex organic synthesis.

Caption: Formation of Isopropyl Magnesium Bromide.

Analytical Methods
Accurate quantification of 2-bromopropane is essential for process control, impurity profiling in

pharmaceuticals, and occupational exposure monitoring.

Experimental Protocol: Gas Chromatography-Flame
Ionization Detection (GC-FID) for Air Samples
This method is adapted from the NIOSH Method 1025 for the determination of 2-
bromopropane in air.[5]

Methodology:

Sample Collection: Draw a known volume of air through a solid sorbent tube (e.g., Anasorb

CSC, 100/50 mg) at a flow rate of 0.01 to 0.2 L/min.[6]

Sample Preparation:

Place the front and back sorbent sections of the sampler tube in separate vials.[6]

Add 1.0 mL of carbon disulfide to each vial and cap securely.[6]

Agitate the vials for 30 minutes.[6]
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GC-FID Analysis:

Column: Capillary, fused silica, 30-m x 0.32-mm ID; 1.8-µm film phenyl/methyl

polysiloxane (e.g., Rtx-502.2).[6]

Carrier Gas: Helium.[6]

Temperatures:

Injection: 200°C[6]

Detector: 250°C[6]

Column: 35°C (3 min) to 150°C (at 8°C/min)[6]

Injection Volume: 1 µL.[6]

Calibration: Prepare standard solutions of 2-bromopropane in carbon disulfide and calibrate

daily with at least six working standards.[6]
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Caption: Workflow for the Analysis of 2-Bromopropane in Air by GC-FID.

Experimental Protocol: Headspace GC-MS for Urine
Samples
This method allows for the sensitive determination of unmetabolized 2-bromopropane in urine.

Methodology:

Sample Preparation:
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Place a urine sample into a headspace vial.

Add an internal standard (e.g., deuterated benzene).

Seal the vial.

Incubation: Incubate the sample at 50°C to allow 2-bromopropane to partition into the

headspace.

Extraction: Use Headspace Solid Phase Dynamic Extraction (SPDE) to extract and enrich

the analyte from the gas phase.[7]

GC-MS Analysis:

Inject the headspace extract into the gas chromatograph.[7]

Separate the components on an appropriate GC column.

Detect and quantify 2-bromopropane using a mass spectrometer, often in Single-Ion-

Monitoring (SIM) mode for enhanced sensitivity.[7]

Calibration: Prepare calibration standards in blank urine and process them in the same

manner as the samples.[7]

Toxicology and Safety
2-Bromopropane is a hazardous substance that requires careful handling.

Table 3: GHS Hazard Information for 2-Bromopropane

Hazard Class Hazard Statement

Flammable Liquids H225: Highly flammable liquid and vapor[8]

Reproductive Toxicity
H360: May damage fertility or the unborn

child[8]

Specific Target Organ Toxicity (Repeated

Exposure)

H373: May cause damage to organs through

prolonged or repeated exposure[8]
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Health Effects
Exposure to 2-bromopropane has been associated with reproductive and hematopoietic

toxicity in both humans and experimental animals.[9][10] It can impair testicular function in

males and ovarian function in females.[9][10] It may also cause damage to the bone marrow.

[10]

Handling and Safety Precautions
Use only in a well-ventilated area, preferably under a chemical fume hood.[11]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Keep away from heat, sparks, open flames, and other ignition sources.[8][12]

Ground and bond containers and receiving equipment to prevent static discharge.[12]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[12]

Conclusion
2-Bromopropane is a fundamentally important reagent in the fields of organic synthesis and

drug development. Its ability to efficiently introduce the isopropyl moiety makes it an invaluable

tool for constructing complex molecules with desired biological activities. While its utility is

clear, its associated health hazards necessitate strict adherence to safety protocols. This guide

provides the essential technical information for the safe and effective use of 2-bromopropane
in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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